Cas no 885268-20-2 (4-Amino-4'-fluoro[1,1'-biphenyl]-3-carboxylic acid)

4-Amino-4'-fluoro[1,1'-biphenyl]-3-carboxylic acid structure
885268-20-2 structure
Product Name:4-Amino-4'-fluoro[1,1'-biphenyl]-3-carboxylic acid
CAS No:885268-20-2
MF:C13H10FNO2
MW:231.222406864166
CID:2619850
PubChem ID:20099720
Update Time:2025-04-21

4-Amino-4'-fluoro[1,1'-biphenyl]-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-amino-5-(4-fluorophenyl)benzoic acid
    • AKOS000813930
    • SCHEMBL2789012
    • A1IAV
    • 885268-20-2
    • 4-Amino-4'-fluoro[1,1'-biphenyl]-3-carboxylic acid
    • LABCZPMWKVNMCE-UHFFFAOYSA-N
    • ALBB-036717
    • Inchi: 1S/C13H10FNO2/c14-10-4-1-8(2-5-10)9-3-6-12(15)11(7-9)13(16)17/h1-7H,15H2,(H,16,17)
    • InChI Key: LABCZPMWKVNMCE-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)C1C=CC(=C(C(=O)O)C=1)N

Computed Properties

  • Exact Mass: 231.06955672Da
  • Monoisotopic Mass: 231.06955672Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 63.3Ų
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